![molecular formula C16H10Cl2F2N2O5 B3002468 1-[(2,2-difluoro-2H-1,3-benzodioxol-5-yl)carbamoyl]ethyl 2,6-dichloropyridine-3-carboxylate CAS No. 1424594-35-3](/img/structure/B3002468.png)
1-[(2,2-difluoro-2H-1,3-benzodioxol-5-yl)carbamoyl]ethyl 2,6-dichloropyridine-3-carboxylate
Description
The compound “1- (2,2-Difluoro-1,3-benzodioxol-5-yl)cyclopropanamine” is a solid substance with a molecular weight of 213.18 . Another related compound, “2,2-Difluoro-1,3-benzodioxole”, is used as a difluoromethylated building block for the synthesis of various benzodioxole-containing pharmaceutical active compounds .
Molecular Structure Analysis
The InChI code for “1- (2,2-Difluoro-1,3-benzodioxol-5-yl)cyclopropanamine” is 1S/C10H9F2NO2/c11-10 (12)14-7-2-1-6 (5-8 (7)15-10)9 (13)3-4-9/h1-2,5H,3-4,13H2 .Physical And Chemical Properties Analysis
“1- (2,2-Difluoro-1,3-benzodioxol-5-yl)cyclopropanamine” is a solid substance stored in a refrigerator . “2,2-Difluoro-1,3-benzodioxole” is a liquid with a density of 1.303 g/mL at 25 °C .Safety and Hazards
properties
IUPAC Name |
[1-[(2,2-difluoro-1,3-benzodioxol-5-yl)amino]-1-oxopropan-2-yl] 2,6-dichloropyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10Cl2F2N2O5/c1-7(25-15(24)9-3-5-12(17)22-13(9)18)14(23)21-8-2-4-10-11(6-8)27-16(19,20)26-10/h2-7H,1H3,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBPYKTPCNSXKKM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC2=C(C=C1)OC(O2)(F)F)OC(=O)C3=C(N=C(C=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10Cl2F2N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2,2-difluoro-2H-1,3-benzodioxol-5-yl)carbamoyl]ethyl 2,6-dichloropyridine-3-carboxylate | |
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